Cas no 32187-00-1 (Ethyl 2-methyl-5-oxo-1,3thiazolo3,2-apyridine-6-carboxylate)

• Product Name: Ethyl 2-methyl-5-oxo-1,3thiazolo3,2-apyridine-6-carboxylate
• CAS No: 32187-00-1
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 1449881
• PubChem ID: 75492659
• Update Time: 2025-05-21

Ethyl 2-methyl-5-oxo-1,3thiazolo3,2-apyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 2-methyl-5-oxo-, ethylester
• 2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester
• ethyl 2-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• ethyl 2-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyridine-6-carboxylate
• ETHYL 2-METHYL-5-OXO-[1,3]THIAZOLO[3,2-A]PYRIDINE-6-CARBOXYLATE
• 32187-00-1
• ETHYL2-METHYL-5-OXO-[1,3]THIAZOLO[3,2-A]PYRIDINE-6-CARBOXYLATE
• Ethyl 2-methyl-5-oxo-1,3thiazolo3,2-apyridine-6-carboxylate

• Inchi： 1S/C11H11NO3S/c1-3-15-11(14)8-4-5-9-12(10(8)13)6-7(2)16-9/h4-6H,3H2,1-2H3
• InChI Key： KQYKSUKMKCRTQU-UHFFFAOYSA-N
• SMILES： S1C(C)=CN2C(C(C(=O)OCC)=CC=C12)=O

Computed Properties

• Exact Mass: 238.04100
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 439.0±45.0 °C at 760 mmHg
• PSA: 88.91000
• LogP: 1.24110
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 2-methyl-5-oxo-1,3thiazolo3,2-apyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-methyl-5-oxo-1,3thiazolo3,2-apyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-methyl-5-oxo-1,3-thiazolo[3,2-a]pyridine-6-carboxylate (CAS No. 32187-00-1)

Ethyl 2-methyl-5-oxo-1,3-thiazolo[3,2-a]pyridine-6-carboxylate (CAS No. 32187-00-1) is a heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazolo[3,2-a]pyridine core, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties, aligning with the growing demand for novel therapeutic agents.

The structural complexity of Ethyl 2-methyl-5-oxo-1,3-thiazolo[3,2-a]pyridine-6-carboxylate makes it a valuable intermediate in organic synthesis. Its ester and thiazole functionalities enable diverse chemical modifications, which are critical for drug discovery programs. Recent studies highlight its role in developing small-molecule inhibitors targeting enzyme pathways, a hot topic in precision medicine. This aligns with the surge in searches for "heterocyclic compounds in drug design" and "thiazole derivatives applications," reflecting broader scientific interest.

From an industrial perspective, the compound's stability and solubility profile make it suitable for scalable synthesis. Its CAS No. 32187-00-1 is frequently referenced in patent literature, particularly in innovations related to crop protection chemicals and veterinary pharmaceuticals. With the agrochemical sector focusing on sustainable solutions, derivatives of this compound are being investigated for their eco-friendly pest control potential—a trending topic in "green chemistry" discussions.

Analytical challenges associated with Ethyl 2-methyl-5-oxo-1,3-thiazolo[3,2-a]pyridine-6-carboxylate purification have spurred advancements in chromatographic techniques. Laboratories now employ HPLC-MS and NMR for quality control, addressing common queries like "how to analyze complex heterocycles." The compound’s spectral data (available in major chemical databases) serves as a reference for structural elucidation workflows, supporting reproducibility—a key concern in modern research.

In material science, this compound’s π-conjugated system has inspired studies on organic semiconductors. Its potential in OLEDs and sensor technologies resonates with searches for "functional organic materials," bridging chemistry and electronics. As industries seek alternatives to conventional materials, such multifunctional compounds gain traction in both academic and commercial spheres.

Regulatory compliance for CAS No. 32187-00-1 follows standard chemical safety protocols, with SDS documentation emphasizing proper handling during research. While not classified as hazardous under major chemical inventories, its handling guidelines address frequently asked questions about "lab safety for heterocyclic synthesis." This pragmatic approach ensures its accessibility for legitimate scientific use while maintaining safety standards.

The future trajectory of Ethyl 2-methyl-5-oxo-1,3-thiazolo[3,2-a]pyridine-6-carboxylate research may focus on computational chemistry-guided optimization. Molecular docking studies could predict its interactions with biological targets, a methodology dominating searches like "in silico drug design tools." Such interdisciplinary approaches position this compound as a nexus between traditional synthesis and cutting-edge technology.